Ethyl 3-amino-1-ethyl-1H-pyrrole-2-carboxylate

• IUPAC Name: ethyl 3-amino-1-ethylpyrrole-2-carboxylate
• InChI: InChI=1S/C9H14N2O2/c1-3-11-6-5-7(10)8(11)9(12)13-4-2/h5-6H,3-4,10H2,1-2H3
• InChI Key: FWALYXHAEZKPID-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=C1C(=O)OCC)N
• Molecular Formula: C9H14N2O2
• DSSTOX Substance ID: DTXSID40855950
• Molecular Weight: 182.22 g/mol
• CAS RN: 1176740-52-5

Description

Ethyl 3-amino-1H-pyrrole-2-carboxylate is a compound that belongs to the class of organic compounds known as pyrroles. Pyrroles are compounds containing a pyrrole ring, which is a five-membered aromatic heterocycle with one nitrogen atom and four carbon atoms.

Molecular Structure Analysis

The molecular formula of Ethyl 3-amino-1H-pyrrole-2-carboxylate is C7H10N2O2. It has a molecular weight of 154.167. The exact structure of this compound is not available in the literature.

Scientific Research Applications

• Pharmaceuticals

  • Pyrrole subunits have diverse applications in therapeutically active compounds including fungicides, antibiotics, anti-inflammatory drugs, cholesterol reducing drugs, antitumor agents and many more.
  • They are known to inhibit reverse transcriptase [human immunodeficiency virus type 1 (HIV-1)] and cellular DNA polymerases protein kinases.

• Chemical Synthesis

  • Pyrrole-2-carboxaldehyde (Py-2-C) derivatives have been isolated from many natural sources, including fungi, plants (roots, leaves, and seeds), and microorganisms.
  • The well-known diabetes molecular marker, pyrraline, which is produced after sequential reactions in vivo, has a Py-2-C skeleton.
  • Py-2-Cs can be chemically produced by the strong acid-catalyzed condensation of glucose and amino acid.

• Indole Derivatives

  • Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan.
  • They are also present in several drugs, such as indomethacin and the notorious LSD, and several plants such as strychnine.
  • The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic.

• Synthesis of Indole Derivatives

  • Indole derivatives are significant heterocyclic systems in natural products and drugs.
  • They play a main role in cell biology and are important types of molecules and natural products.
  • The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

• Pyrrole in Key Medicinal Hetero-Aromatics

  • Pyrrole is a resourceful small molecule in key medicinal hetero-aromatics.
  • Pyrrole containing analogs are considered as a potential source of biologically active compounds that contains a significant set of advantageous properties and can be found in many natural products.
  • The marketed drugs containing a pyrrole ring system are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer (leukemia, lymphoma and myelofibrosis etc.), antibacterial, antifungal, antiprotozoal, antimalarial and many more.

• Efficient Synthesis of Pyrrole Disulfides

  • Pyrrole disulfides can be synthesized under mild conditions using KTAs and ethyl cyanoacetate as substrates.

• Synthesis of Selected Alkaloids

  • Indoles are a significant heterocyclic system in natural products and drugs.
  • They are important types of molecules and natural products and play a main role in cell biology.
  • The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

• Pyrrole in Biologically Active Compounds

  • Pyrrole subunit has diverse applications in therapeutically active compounds including fungicides, antibiotics, anti-inflammatory drugs, cholesterol reducing drugs, antitumor agents and many more.
  • They are known to inhibit reverse transcriptase [human immunodeficiency virus type 1 (HIV-1)] and cellular DNA polymerases protein kinases.

• Efficient Synthesis of Pyrrole Disulfides

  • Pyrrole disulfides can be synthesized under mild conditions using KTAs and ethyl cyanoacetate as substrates.